Cas no 1936138-79-2 (2-(bromomethyl)-2-methoxy-6,6-dimethylbicyclo3.1.1heptane)
2-(bromomethyl)-2-methoxy-6,6-dimethylbicyclo3.1.1heptane Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[3.1.1]heptane, 2-(bromomethyl)-2-methoxy-6,6-dimethyl-
- 2-(bromomethyl)-2-methoxy-6,6-dimethylbicyclo3.1.1heptane
-
- Inchi: 1S/C11H19BrO/c1-10(2)8-4-5-11(7-12,13-3)9(10)6-8/h8-9H,4-7H2,1-3H3
- InChI Key: KUFOQRWDEYDRKW-UHFFFAOYSA-N
- SMILES: C12CC(C1(C)C)CCC2(CBr)OC
2-(bromomethyl)-2-methoxy-6,6-dimethylbicyclo3.1.1heptane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-253027-1.0g |
2-(bromomethyl)-2-methoxy-6,6-dimethylbicyclo[3.1.1]heptane |
1936138-79-2 | 1.0g |
$0.0 | 2023-03-01 | ||
| Enamine | EN300-253027-1g |
2-(bromomethyl)-2-methoxy-6,6-dimethylbicyclo[3.1.1]heptane |
1936138-79-2 | 1g |
$0.0 | 2023-09-14 |
2-(bromomethyl)-2-methoxy-6,6-dimethylbicyclo3.1.1heptane Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on 2-(bromomethyl)-2-methoxy-6,6-dimethylbicyclo3.1.1heptane
2-(Bromomethyl)-2-methoxy-6,6-dimethylbicyclo[3.1.1]heptane (CAS No. 1936138-79-2): A Comprehensive Technical Overview
The bicyclic compound 2-(bromomethyl)-2-methoxy-6,6-dimethylbicyclo[3.1.1]heptane (CAS 1936138-79-2) has garnered significant attention in synthetic organic chemistry due to its unique structural framework and versatile reactivity. As a functionalized bicyclo[3.1.1]heptane derivative, it serves as a valuable intermediate for constructing complex molecular architectures, particularly in pharmaceutical and materials science applications. Its bromomethyl group and methoxy substituent offer dual reactivity sites, enabling diverse transformations under controlled conditions.
Recent advancements in green chemistry have highlighted the demand for efficient synthetic routes to bridged ring systems like this compound. Researchers are actively exploring its potential in catalyzed cross-coupling reactions, where its sterically hindered structure influences regioselectivity. The 6,6-dimethyl substitution pattern enhances thermal stability while the bicyclo[3.1.1]heptane core provides interesting conformational constraints valuable for drug design targeting GPCRs and ion channels.
Analytical characterization of CAS 1936138-79-2 typically involves advanced techniques such as NMR spectroscopy (notably 1H and 13C) and high-resolution mass spectrometry. The compound's crystalline properties make it suitable for X-ray diffraction studies, providing insights into the three-dimensional arrangement of its bicyclic scaffold. These structural features correlate with its growing applications in asymmetric synthesis and chiral auxiliary development.
In material science contexts, the 2-methoxy-6,6-dimethyl variant demonstrates interesting photophysical properties when incorporated into polymer backbones. Its bulky substituents prevent π-stacking interactions, making it valuable for designing organic electronic materials with controlled aggregation behavior. Computational chemistry studies suggest potential applications in molecular machines due to the compound's restricted rotation characteristics.
The synthetic utility of 2-(bromomethyl)-2-methoxy-6,6-dimethylbicyclo[3.1.1]heptane extends to bioconjugation chemistry, where its reactive handles enable selective modifications of biomolecules. Recent publications highlight its use in creating steroid analogs and terpene derivatives, addressing current research trends in natural product mimicry. The compound's lipophilic nature also makes it relevant for prodrug design strategies in medicinal chemistry.
Storage and handling protocols emphasize protection from moisture due to the bromomethyl group's sensitivity to hydrolysis. Industry best practices recommend maintaining the compound under inert atmosphere conditions at controlled temperatures. These precautions preserve its chemical integrity while ensuring reproducible results in downstream applications ranging from ligand design to catalyst development.
Emerging research explores the 1936138-79-2 compound's potential in supramolecular chemistry, where its rigid framework serves as a building block for host-guest systems. The methoxy oxygen participates in hydrogen bonding networks, while the bicyclic structure provides geometric control in molecular recognition processes. These properties align with current interests in artificial enzyme design and smart materials development.
Quality control specifications for 2-(bromomethyl)-2-methoxy-6,6-dimethylbicyclo[3.1.1]heptane typically require ≥95% purity by HPLC analysis, with particular attention to isomeric impurities. Advanced purification techniques such as preparative chromatography or recrystallization from nonpolar solvents yield material suitable for sensitive applications. These rigorous standards support its growing use in high-throughput screening libraries and structure-activity relationship studies.
From an industrial perspective, scale-up synthesis of CAS 1936138-79-2 presents interesting engineering challenges due to the multistep preparation of its bicyclic precursor. Process chemists are optimizing routes that minimize byproduct formation while maximizing atom economy – key considerations in contemporary sustainable chemistry initiatives. These developments position the compound as an important player in the fine chemicals market segment.
The scientific literature reveals increasing patent activity surrounding functionalized bicyclo[3.1.1]heptanes, with 1936138-79-2 appearing in claims related to bioactive compounds and specialty materials. This intellectual property landscape reflects the compound's commercial potential across multiple sectors. Analytical method development continues to advance, with recent reports of UPLC-MS/MS techniques for trace-level detection in complex matrices.
Environmental fate studies indicate that 2-(bromomethyl)-2-methoxy-6,6-dimethylbicyclo[3.1.1]heptane undergoes biodegradation under appropriate conditions, with half-life data informing risk assessment models. These ecotoxicological profiles support responsible use in line with green chemistry principles, addressing growing regulatory and consumer demands for environmentally benign chemical solutions.
Looking forward, the unique combination of steric effects and electronic properties in 2-(bromomethyl)-2-methoxy-6,6-dimethylbicyclo[3.1.1]heptane suggests untapped potential in click chemistry applications and bioorthogonal reactions. The compound's ability to serve as both electrophile and hydrogen bond acceptor creates opportunities in dynamic combinatorial chemistry – an area gaining traction in drug discovery pipelines.
1936138-79-2 (2-(bromomethyl)-2-methoxy-6,6-dimethylbicyclo3.1.1heptane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)